Methyl 5-((3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methyl)furan-2-carboxylate oxalate

• IUPAC Name: methyl 5-[[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methyl]furan-2-carboxylate;oxalic acid
• InChI: InChI=1S/C19H19N3O4.C2H2O4/c1-24-19(23)16-8-7-15(25-16)12-22-10-14(11-22)18-20-17(21-26-18)9-13-5-3-2-4-6-13;3-1(4)2(5)6/h2-8,14H,9-12H2,1H3;(H,3,4)(H,5,6)
• InChI Key: CZSOLZBYDQFOMT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CN2CC(C2)C3=NC(=NO3)CC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C21H21N3O8
• Molecular Weight: 443.4 g/mol

Description

“Methyl 5-((3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methyl)furan-2-carboxylate oxalate” is a chemical compound that contains an oxadiazole ring. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of oxadiazoles involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available methyl/benzyl carbazates and aldehydes as starting substrates. This reaction allows the generation of a variety of oxadiazolones under mild conditions in good to excellent yields.

Molecular Structure Analysis

Oxadiazoles exist in four regioisomeric forms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The reaction involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available methyl/benzyl carbazates and aldehydes as starting substrates.

Future Directions

Oxadiazoles have established their potential for a wide range of applications. They have been successfully utilized in various fields such as material science, medicinal chemistry, and high energy molecules. Therefore, the future directions of “Methyl 5-((3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methyl)furan-2-carboxylate oxalate” could involve further exploration of its potential applications in these fields.

Mechanism of Action

Target of Action

The primary targets of Methyl 5-((3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methyl)furan-2-carboxylate Oxalate are currently unknown. This compound is a derivative of the 1,2,4-oxadiazole class of compounds, which have been studied for their potential as anti-infective agents . .

Mode of Action

1,2,4-oxadiazoles, in general, have been shown to have anti-infective properties . The exact mechanism by which they interact with their targets and induce changes is subject to ongoing research.

Biochemical Pathways

1,2,4-oxadiazoles have been associated with a variety of biological activities, including anti-bacterial, anti-viral, and anti-leishmanial activities . The downstream effects of these activities would depend on the specific targets and mode of action of the compound.

Result of Action

Given the anti-infective properties of 1,2,4-oxadiazoles , it is possible that this compound could have similar effects.